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Compound of Interest

Compound Name: Frax597

Cat. No.: B15623168

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and minimizing environmental impact. Frax597, a potent and ATP-competitive inhibitor of group

I p21-activated kinases (PAKs), requires careful management throughout its lifecycle, including

its ultimate disposal.[1][2][3][4] While a specific Safety Data Sheet (SDS) outlining detailed

disposal instructions for Frax597 is not readily available in the public domain, established best

practices for the disposal of potent, biologically active small molecules in a research setting

must be followed.

Core Principles for Frax597 Disposal
Given its use in cancer research and its potent inhibitory effects on cellular pathways, Frax597
should be handled as a potentially hazardous or cytotoxic compound.[1][2][3][5] The

fundamental principle for its disposal is to prevent its release into the environment and to avoid

exposure to personnel. All materials that have come into contact with Frax597, including

unused compound, solutions, contaminated personal protective equipment (PPE), and

labware, must be treated as hazardous waste.
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Disposal procedures should always be conducted in accordance with institutional and local

environmental health and safety (EHS) guidelines, as well as national and regional regulations.

Step-by-Step Disposal Protocol
Segregation of Waste: All Frax597-contaminated waste must be segregated from general

laboratory trash. This includes solid waste (e.g., contaminated gloves, wipes, pipette tips)

and liquid waste (e.g., unused solutions, solvents used for rinsing).

Waste Containers:

Solid Waste: Use designated, clearly labeled, and sealed hazardous waste containers.

These are often color-coded (e.g., yellow or black bins for chemical waste) as per

institutional policy.[6]

Liquid Waste: Collect liquid waste in compatible, leak-proof, and clearly labeled

containers. Ensure the container material is appropriate for the solvents used to dissolve

Frax597 (e.g., DMSO).[2][7][8]

Sharps: Any contaminated sharps, such as needles or blades, must be placed in a

designated, puncture-proof sharps container.

Decontamination of Labware: Glassware and other reusable lab equipment that have been

in contact with Frax597 should be decontaminated. A common procedure involves rinsing

with a suitable solvent to remove the compound, with the rinsate collected as hazardous

liquid waste.[9] Following this, a thorough cleaning with an appropriate detergent and water

is necessary.

Labeling and Documentation: All hazardous waste containers must be accurately labeled

with their contents, including the name "Frax597" and any solvents present. Follow your

institution's procedures for documenting hazardous waste for pickup.

Storage and Pickup: Store sealed hazardous waste containers in a designated, secure area

away from general laboratory traffic until they are collected by trained EHS personnel for final

disposal.

Chemical and Physical Properties of Frax597
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A summary of the key chemical and physical properties of Frax597 is provided below. This

information is crucial for safe handling and for EHS personnel to determine the appropriate final

disposal method (e.g., incineration).

Property Value

CAS Number 1286739-19-2[1][2][10]

Molecular Formula C₂₉H₂₈ClN₇OS[2]

Molecular Weight 558.1 g/mol [2]

Solubility Soluble to 20 mM in DMSO[2]

Storage Store at -20°C[2][4][10]

Stability ≥ 4 years when stored at -20°C[10]

Experimental Workflow for Frax597 Disposal
The following diagram illustrates a logical workflow for the proper segregation and disposal of

waste generated from experiments involving Frax597.
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Workflow for the segregation and disposal of Frax597 waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific Safety Data Sheets (SDS) and Environmental Health and Safety (EHS) protocols for

the exact procedures required for the disposal of Frax597 and other hazardous chemicals in

your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FRAX597 | CAS:1286739-19-2 | PAK inhibitor,potent and ATP-competitive | High Purity |
Manufacturer BioCrick [biocrick.com]

2. rndsystems.com [rndsystems.com]

3. FRAX597, a Small Molecule Inhibitor of the p21-activated Kinases, Inhibits Tumorigenesis
of Neurofibromatosis Type 2 (NF2)-associated Schwannomas - PMC [pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. researchgate.net [researchgate.net]

6. benchchem.com [benchchem.com]

7. selleckchem.com [selleckchem.com]

8. file.glpbio.com [file.glpbio.com]

9. rtong.people.ust.hk [rtong.people.ust.hk]

10. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Frax597]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623168/docs#safeguarding-research-proper-
disposal-procedures-for-frax597]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15623168/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-frax597
https://www.benchchem.com/product/b15623168/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-frax597
https://www.benchchem.com/product/b15623168?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biocrick.com/FRAX597-BCC4172.html
https://www.biocrick.com/FRAX597-BCC4172.html
https://www.rndsystems.com/products/frax-597_6029
https://pmc.ncbi.nlm.nih.gov/articles/PMC3790009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3790009/
https://www.medchemexpress.com/FRAX597.html
https://www.researchgate.net/figure/Characterization-of-FRAX597-A-chemical-structures-and-IC-50-of-FRAX019-and-FRAX414-B_fig1_255987035
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.selleckchem.com/products/frax597.html
https://file.glpbio.com/quotepdf/product.php?token=55JqABi56W38vs2i7R04fHOp8zxE7r3DbpF3UiDFn9-00Q07US0yfeEAeZ_FzIO6SuWHGEHwPvB-n52kqAxkR4h7smWu8bhz_B1wfy56AtTeIE5whUynznQex14W1uh86BV-wbxaP74lz
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.caymanchem.com/product/22205/frax597
https://www.benchchem.com/product/b15623168/docs#safeguarding-research-proper-disposal-procedures-for-frax597
https://www.benchchem.com/product/b15623168/docs#safeguarding-research-proper-disposal-procedures-for-frax597
https://www.benchchem.com/product/b15623168/docs#safeguarding-research-proper-disposal-procedures-for-frax597
https://www.benchchem.com/product/b15623168/docs#safeguarding-research-proper-disposal-procedures-for-frax597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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